Cas no 572881-06-2 (Benzonitrile, 4-[[[2-(diethylamino)ethyl]amino]methyl]-)

• Product name: Benzonitrile, 4-[[[2-(diethylamino)ethyl]amino]methyl]-
• CAS No: 572881-06-2
• MF: C₁₄H₂₁N₃
• MW: 231.336642980576
• CID: 4043693
• PubChem ID: 28454951

Benzonitrile, 4-[[[2-(diethylamino)ethyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[[[2-(diethylamino)ethyl]amino]methyl]-
• 572881-06-2
• 4-[[[2-(Diethylamino)ethyl]amino]methyl]benzonitrile
• DTXSID801220875
• AKOS000237133

• Inchi： InChI=1S/C14H21N3/c1-3-17(4-2)10-9-16-12-14-7-5-13(11-15)6-8-14/h5-8,16H,3-4,9-10,12H2,1-2H3
• InChI Key： QKCXOBPSVCVQSV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 231.173547683Da
• Monoisotopic Mass: 231.173547683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.1Ų